Cas no 1214380-50-3 (4-(2,3-Difluoro-6-nitrophenyl)pyridine)

• Product Name: 4-(2,3-Difluoro-6-nitrophenyl)pyridine
• CAS No: 1214380-50-3
• MF: C₁₁H₆F₂N₂O₂
• MW: 236.174349308014
• CID: 4909086
• Update Time: 2025-10-23

4-(2,3-Difluoro-6-nitrophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-difluoro-6-nitrophenyl)pyridine
• 4-(2,3-Difluoro-6-nitrophenyl)pyridine

• Inchi： 1S/C11H6F2N2O2/c12-8-1-2-9(15(16)17)10(11(8)13)7-3-5-14-6-4-7/h1-6H
• InChI Key： AGMFERQZACLETI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C1C=CN=CC=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(2,3-Difluoro-6-nitrophenyl)pyridine

4-(2,3-Difluoro-6-nitrophenyl)pyridine (CAS No. 1214380-50-3): A Comprehensive Overview

4-(2,3-Difluoro-6-nitrophenyl)pyridine (CAS No. 1214380-50-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its distinctive 2,3-difluoro-6-nitrophenyl substituent on a pyridine ring, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The molecular structure of 4-(2,3-Difluoro-6-nitrophenyl)pyridine is particularly noteworthy. The presence of fluorine atoms and a nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These features make it an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, 4-(2,3-Difluoro-6-nitrophenyl)pyridine has been extensively studied for its potential in the development of new drugs. One of the key areas of research has been its use as an intermediate in the synthesis of anti-cancer agents. The nitro group can be reduced to an amino group, which can then be further functionalized to create a wide range of derivatives with diverse biological activities. This versatility has led to the exploration of 4-(2,3-Difluoro-6-nitrophenyl)pyridine in various drug discovery programs.

Beyond its pharmaceutical applications, 4-(2,3-Difluoro-6-nitrophenyl)pyridine has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The fluorine atoms and nitro group contribute to enhanced electron mobility and stability, which are crucial for the performance of these devices.

The synthesis of 4-(2,3-Difluoro-6-nitrophenyl)pyridine typically involves several steps. One common approach is to start with 2,3-difluoro-6-nitrobenzaldehyde and undergo a condensation reaction with pyrrole followed by oxidative cyclization to form the pyridine ring. This method provides a high yield and good purity of the final product. Alternative synthetic routes have also been explored to optimize yield and reduce reaction time.

In terms of safety and handling, while 4-(2,3-Difluoro-6-nitrophenyl)pyridine is not classified as a hazardous material, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

The physical properties of 4-(2,3-Difluoro-6-nitrophenyl)pyridine, including its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for optimizing its use in different applications. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and chemical reactions that require good solubility.

In conclusion, 4-(2,3-Difluoro-6-nitrophenyl)pyridine (CAS No. 1214380-50-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile properties make it an important molecule for ongoing research and development efforts. As new applications continue to emerge, the importance of this compound is likely to grow further in the coming years.